N-(1-Adamantyl)-4-(acetylamino)benzenesulfonamide

• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol
• IUPAC Name: N-[4-(1-adamantylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C18H24N2O3S/c1-12(21)19-16-2-4-17(5-3-16)24(22,23)20-18-9-13-6-14(10-18)8-15(7-13)11-18/h2-5,13-15,20H,6-11H2,1H3,(H,19,21)
• InChI Key: NSVGECMMJHHGAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC23CC4CC(C2)CC(C4)C3

Description

N-(1-Adamantyl)-4-(acetylamino)benzenesulfonamide is a useful research compound. Its molecular formula is C18H24N2O3S and its molecular weight is 348.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Adamantanamine hydrochloride (0.0114 mol) and triethylamine (0.0114 mol) are added to a solution of 4-acetamidophenylsulfonyl chloride (1.34 g, 0.0057 mol) in dioxane (5 mL). The mixture is heated for 1 hour at 80° C., then part of the solvent is removed by evaporation at reduced pressure, and water is added until precipitation of the resulting sulfonamide. The product is collected by filtration as a pink solid in 30.3% yield and used without further purification.